Cas no 1448030-42-9 (3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea)

• Product Name: 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea
• CAS No: 1448030-42-9
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 5938092
• PubChem ID: 71805317
• Update Time: 2025-07-09

3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea
• 1-[2-(3-indol-1-yl-6-oxopyridazin-1-yl)ethyl]-3-(2-phenoxyethyl)urea
• AKOS024557738
• 3-{2-[3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-phenoxyethyl)urea
• 1-(2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2-phenoxyethyl)urea
• 1448030-42-9
• F6429-0445

• Inchi： 1S/C23H23N5O3/c29-22-11-10-21(27-15-12-18-6-4-5-9-20(18)27)26-28(22)16-13-24-23(30)25-14-17-31-19-7-2-1-3-8-19/h1-12,15H,13-14,16-17H2,(H2,24,25,30)
• InChI Key： VTNFAONZSMTLGH-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1CCNC(NCCOC1C=CC=CC=1)=O)N1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 417.18008961g/mol
• Monoisotopic Mass: 417.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88Ų

Additional information on 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea

Introduction to Compound with CAS No. 1448030-42-9 and Its Applications in Chemical Biology

Compound with the CAS number 1448030-42-9 is a significant molecule in the field of chemical biology, particularly in the realm of drug discovery and development. The compound, formally known as 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea, has garnered attention due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its synthesis, biological significance, and recent advancements in research that highlight its importance.

The molecular structure of 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea is characterized by a pyridazine core, which is a heterocyclic compound known for its versatility in pharmaceutical applications. The presence of an indole moiety at the 3-position of the pyridazine ring adds another layer of complexity, suggesting potential interactions with biological targets. Additionally, the urea functional group and the phenoxyethyl side chain contribute to the compound's overall pharmacophore, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on indole derivatives due to their wide range of biological activities. Indole compounds are known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of an indole group into the structure of CAS No. 1448030-42-9 suggests that it may possess similar beneficial properties. Furthermore, the pyridazine ring is a common structural motif in many bioactive molecules, further enhancing the potential therapeutic value of this compound.

The synthesis of 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea involves multiple steps, including condensation reactions and functional group transformations. The synthesis typically begins with the preparation of the pyridazine derivative, followed by the introduction of the indole moiety and subsequent modifications to achieve the final structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of CAS No. 1448030-42-9. Preliminary studies have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, it has demonstrated efficacy in inhibiting enzymes involved in inflammation pathways, making it a candidate for developing anti-inflammatory drugs. Additionally, its interaction with specific receptors has been explored, suggesting potential applications in treating neurological disorders.

The phenoxyethyl side chain in the molecule is particularly noteworthy as it can influence both the solubility and bioavailability of the compound. This feature is crucial for drug development, as poor solubility can hinder absorption and distribution within the body. Recent research has focused on optimizing this side chain to enhance pharmacokinetic properties while maintaining biological activity.

In conclusion, CAS No. 1448030-42-9, specifically identified as 3-{2-3-(1H-indol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-phenoxyethyl)urea, represents a significant advancement in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable compound for further research. As scientific understanding continues to evolve, it is expected that new applications and therapeutic uses will be uncovered, solidifying its importance in the pharmaceutical industry.